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Compound Name: 2-Methoxy-5-nitrophenol

Cat. No.: B041512

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 2-Methoxy-5-nitrophenol, a
versatile chemical intermediate with significant applications in the pharmaceutical and chemical
industries. The document details its chemical identity, including a wide range of synonyms such
as 5-Nitroguaiacol, and presents its physicochemical properties in a structured format. Detailed
experimental protocols for its synthesis, purification, and characterization are provided to
support practical laboratory applications. Furthermore, this guide explores the utility of 2-
Methoxy-5-nitrophenol as a key starting material in the synthesis of various pharmaceutical
agents, including phosphodiesterase inhibitors, GABA analogues, and kinase inhibitors. The
relevant signaling pathways associated with the therapeutic targets of these synthesized
molecules are also discussed and visualized.

Chemical Identity and Synonyms

2-Methoxy-5-nitrophenol is an organic compound with the chemical formula C7H7NOa4.[1][2] It
is structurally characterized by a phenol ring substituted with a methoxy group at position 2 and
a nitro group at position 5. This compound is widely known by several synonyms, which are
often used interchangeably in scientific literature and commercial listings. The accurate
identification of these synonyms is crucial for comprehensive literature searches and
procurement.
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Table 1: Synonyms and Identifiers for 2-Methoxy-5-nitrophenol[1][3][4]

Identifier Type

Value

IUPAC Name

2-Methoxy-5-nitrophenol

Common Synonyms

5-Nitroguaiacol, 3-Hydroxy-4-
methoxynitrobenzene, 2-hydroxy-4-nitroanisole,
3-Nitro-6-methoxyphenol, 4-Nitro-2-

hydroxyanisole

CAS Number 636-93-1

EC Number 211-269-0

PubChem CID 69471

Molecular Formula C7H7NOa4

Molecular Weight 169.13 g/mol

nChi INChl=1S/C7H7NO4/c1-12-7-3-2-5(8(10)11)4-
6(7)9/h2-4,9H,1H3

InChlKey KXKCTSZYNCDFFG-UHFFFAOYSA-N

SMILES COC1=C(C=C(C=C1)--INVALID-LINK--[O-])O

A closely related and commercially important compound is the sodium salt of 2-Methoxy-5-

nitrophenol, known as 5-Nitroguaiacol sodium salt or Sodium 2-methoxy-5-nitrophenoxide.[5]

[6] This salt (CAS No: 67233-85-6) is often used in various applications due to its increased

solubility in aqueous solutions.[7]

Physicochemical Properties

A thorough understanding of the physicochemical properties of 2-Methoxy-5-nitrophenol is

essential for its handling, storage, and application in chemical synthesis.

Table 2: Physicochemical Data for 2-Methoxy-5-nitrophenol[2][8][9]
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Property Value
Appearance Yellow to light brown powder/crystalline solid
Melting Point 103-107 °C
Boiling Point 110-112 °C at 1 mmHg

B Slightly soluble in Chloroform, DMSO, and
Solubility

Methanol

pKa 8.31 £ 0.19 (Predicted)

Experimental Protocols

This section provides detailed methodologies for the synthesis, purification, and
characterization of 2-Methoxy-5-nitrophenol.

Synthesis of 2-Methoxy-5-nitrophenol via Nitration of
Guaiacol

The most common laboratory and industrial synthesis of 2-Methoxy-5-nitrophenol involves
the electrophilic nitration of guaiacol (2-methoxyphenol).[10][11]

Experimental Workflow: Synthesis of 2-Methoxy-5-nitrophenol
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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